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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the
handling of Dimethyl tetradecanedioate (CAS No. 5024-21-5). Adherence to these
procedures is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Hazard Identification and Quantitative Data

Dimethyl tetradecanedioate is a solid, crystalline powder that is classified as an irritant.[1]
While it is not classified as a hazardous substance by some sources, it is widely reported to
cause skin, eye, and respiratory irritation.[1]

Table 1: Physical, Chemical, and Hazard Information for Dimethyl Tetradecanedioate
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Property Value

CAS Number 5024-21-5

Molecular Formula C16H3004

Molecular Weight 286.41 g/mol

Appearance White to almost white powder or crystals
Melting Point 42-46 °C

Boiling Point 196 °C at 10 mmHg

H315: Causes skin irritationH319: Causes
GHS Hazard Statements serious eye irritationH335: May cause

respiratory irritation

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P312,
P332+P313, P337+P313, P362, P403+P233,
P405, P501

GHS Precautionary Statements

) o No established OEL. Occupational Exposure
Occupational Exposure Limits (OEL) _ .
Banding should be considered.

Occupational Exposure Banding

As there are no established Occupational Exposure Limits (OELSs) for Dimethyl
tetradecanedioate, the NIOSH Occupational Exposure Banding strategy is recommended.[2]
[3][4][5][6][7] This process assigns chemicals to a hazard band to guide control strategies.
Given its GHS classification as a skin, eye, and respiratory irritant, a conservative approach
would place it in a band that requires stringent control measures to minimize exposure.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to prevent exposure.

Table 2: Recommended Personal Protective Equipment for Handling Dimethyl
Tetradecanedioate
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Protection Type

Equipment

Specifications and Use

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for larger quantities or

when there is a splash hazard.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Gloves: Butyl rubber gloves
are highly recommended for
handling esters.[8] Nitrile
gloves have poor resistance to
esters and should be avoided
for direct or prolonged contact.
[9][10] Always inspect gloves
for integrity before use and use
proper removal techniques.
Lab Coat: A chemically
resistant lab coat or apron

should be worn.

Select gloves based on the
specific breakthrough time and
degradation data for the

chemicals being used.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If dust formation is
likely or ventilation is
inadequate, a NIOSH-
approved particulate respirator
(e.g., N95) or a higher level of
respiratory protection should

be used.

All respirator use must be in
accordance with a
comprehensive respiratory

protection program.

Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural workflow for the safe handling of Dimethyl

tetradecanedioate.

Experimental Workflow Diagram
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Workflow for Handling Dimethyl Tetradecanedioate

Ensure clean, well-ventilated work area
Locate nearest eyewash station and safety shower
Don appropriate PPE (Butyl gloves, goggles, lab coat)

Weigh Dimethyl tetradecanedioate in a fume hood or ventilated enclosure
Carefully transfer the chemical, minimizing dust generation
Perform the experiment, avoiding contact and inhalation

Decontaminate equipment and work surfaces
Collect all waste in a labeled, sealed container
Doff PPE and wash hands thoroughly

Dispose of waste through a licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl tetradecanedioate.
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Detailed Methodologies:

e Preparation:

Ensure the work area is clean and free of clutter.

[¢]

[¢]

Verify that the chemical fume hood or other ventilated enclosure is functioning correctly.

[e]

Confirm the location and accessibility of the nearest eyewash station and safety shower.

o

Don all required PPE as specified in Table 2.

e Handling:

[¢]

When weighing and transferring Dimethyl tetradecanedioate, do so within a chemical
fume hood or a ventilated balance enclosure to minimize dust inhalation.[11][12][13][14]
[15]

[¢]

Use a spatula or other appropriate tool for transfers to avoid generating dust.

[¢]

Keep containers of the chemical closed when not in use.

[e]

Avoid all contact with skin, eyes, and clothing. Do not ingest or inhale.
e Post-Experiment Cleanup:

o Decontaminate all equipment and work surfaces that may have come into contact with the
chemical using a suitable solvent and then soap and water.

o Collect all waste, including contaminated PPE and cleaning materials, in a designated,
clearly labeled, and sealed hazardous waste container.

o Properly doff PPE, avoiding cross-contamination, and wash hands and forearms
thoroughly with soap and water.

Spill and Emergency Procedures

In Case of Exposure:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response:
o Small Spills:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite, sand, or earth.[1][16][17][18]

o Carefully sweep or scoop the absorbed material into a labeled, sealable container for
hazardous waste. Avoid creating dust.[16][18][19]

o Clean the spill area with a suitable solvent followed by soap and water.

Place all contaminated materials, including cleaning supplies and PPE, into the hazardous

[e]

waste container.
e Large Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.

o Do not attempt to clean up a large spill without proper training and equipment.
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Disposal Plan

All waste containing Dimethyl tetradecanedioate must be treated as hazardous waste.

Waste Collection and Disposal Workflow

Waste Disposal Workflow for Dimethyl Tetradecanedioate

Collect solid waste (excess reagent, contaminated materials) in a designated, sealed container

i i

Clearly label all waste containers with 'Hazardous Waste' and the chemical name

:

Store waste containers in a designated, secure secondary containment area

:

Contact institutional EHS for waste pickup

;

Arrange for disposal through a licensed hazardous waste contractor

Collect liquid waste (solutions containing the compound) in a separate, compatible, sealed container

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dimethyl tetradecanedioate waste.

Disposal Protocol:

o Waste Segregation:
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o Collect solid waste, including residual Dimethyl tetradecanedioate, contaminated gloves,
and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Collect liquid waste containing Dimethyl tetradecanedioate in a separate, compatible,
and labeled container.

e Labeling and Storage:

o Label all waste containers with "Hazardous Waste," the full chemical name ("Dimethyl
tetradecanedioate"), and any other information required by your institution.

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

e Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Disposal must be carried out by a licensed hazardous waste disposal company in
accordance with all local, state, and federal regulations. Do not dispose of this chemical
down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1583837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

